Cas no 1820683-24-6 (1-bromocyclopropane-1-carbothioamide)

• Product Name: 1-bromocyclopropane-1-carbothioamide
• CAS No: 1820683-24-6
• MDL: MFCD29034056
• CID: 4620578
• PubChem ID: 119056992
• Update Time: 2025-07-20

1-bromocyclopropane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-bromocyclopropane-1-carbothioamide

• MDL： MFCD29034056

Additional information on 1-bromocyclopropane-1-carbothioamide

Recent Advances in the Study of 1-Bromocyclopropane-1-carbothioamide (CAS: 1820683-24-6) in Chemical Biology and Pharmaceutical Research

1-Bromocyclopropane-1-carbothioamide (CAS: 1820683-24-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring both bromine and thioamide functional groups on a cyclopropane ring, has demonstrated remarkable reactivity in medicinal chemistry applications, particularly in the development of covalent inhibitors and enzyme modulators. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action as a covalent modifier of cysteine residues in target proteins. The electron-withdrawing nature of the bromocyclopropane moiety combined with the thioamide group creates a highly reactive electrophilic center, enabling selective modification of biological nucleophiles. This property has been leveraged in the development of irreversible inhibitors for kinases and other disease-relevant enzymes, showing particular promise in oncology drug discovery programs.

Structural-activity relationship (SAR) studies have revealed that 1-bromocyclopropane-1-carbothioamide serves as an excellent warhead for targeted covalent inhibitors. The cyclopropane ring provides optimal three-dimensional positioning of the reactive groups while maintaining favorable pharmacokinetic properties. Recent computational modeling work has demonstrated that the constrained geometry of the cyclopropane ring enhances binding affinity by reducing the entropic penalty associated with protein-ligand complex formation.

In synthetic chemistry applications, this compound has shown utility as a precursor for various cyclopropane-containing pharmacophores. A 2024 Nature Communications paper detailed its use in [3+2] cycloaddition reactions to generate complex polycyclic structures with potential CNS activity. The bromine substituent serves as an excellent leaving group, enabling diverse functionalization strategies while the thioamide group participates in hydrogen bonding interactions critical for target engagement.

From a safety and toxicology perspective, recent preclinical studies have characterized the compound's metabolic stability and potential off-target effects. While showing generally favorable ADME properties, researchers have noted the importance of careful structural optimization to minimize potential reactivity with non-target thiols in biological systems. Current research efforts are focusing on developing prodrug versions and targeted delivery systems to enhance the therapeutic index of derivatives based on this scaffold.

The pharmaceutical industry has shown growing interest in 1-bromocyclopropane-1-carbothioamide derivatives, with several candidates currently in preclinical development for oncology and inflammatory diseases. Its unique combination of reactivity and selectivity positions it as a valuable tool in the medicinal chemist's toolkit for addressing challenging drug targets. Future research directions include exploring its applications in PROTAC development and as a covalent warhead for targeted protein degradation strategies.